Cas no 2361898-74-8 (N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide)

• Product Name: N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide
• CAS No: 2361898-74-8
• MF: C₁₆H₂₂N₄O₄S
• MW: 366.435282230377
• CID: 5452777
• PubChem ID: 145886354
• Update Time: 2025-06-22

N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2361898-74-8
• EN300-26585816
• N-{4-[4-(dimethylsulfamoyl)piperazine-1-carbonyl]phenyl}prop-2-enamide
• Z736580374
• N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide

• Inchi： 1S/C16H22N4O4S/c1-4-15(21)17-14-7-5-13(6-8-14)16(22)19-9-11-20(12-10-19)25(23,24)18(2)3/h4-8H,1,9-12H2,2-3H3,(H,17,21)
• InChI Key： PHMYOHZXSRTOHR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(N2CCN(S(N(C)C)(=O)=O)CC2)=O)C=C1)(=O)C=C

Computed Properties

• Exact Mass: 366.13617637g/mol
• Monoisotopic Mass: 366.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 619.0±55.0 °C(Predicted)
• pka: 13.28±0.70(Predicted)

Additional information on N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide

Introduction to N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide and Its Applications

N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide, a compound with the CAS number 2361898-74-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The intricate molecular architecture of this substance, characterized by its dimethylamino)sulfonyl and piperazinyl functional groups, contributes to its distinctive chemical behavior and biological activity.

The N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide molecule is a derivative of propenamide, which is known for its role in various biochemical pathways. The presence of the dimethylamino)sulfonyl moiety enhances the compound's solubility and reactivity, making it a versatile candidate for further chemical modifications. These modifications can be tailored to target specific biological pathways, thereby expanding its potential applications in drug development.

Recent research has highlighted the importance of piperazine derivatives in medicinal chemistry. Piperazine-based compounds are widely recognized for their ability to interact with biological targets such as enzymes and receptors. The piperazinyl group in N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide plays a crucial role in modulating these interactions, thereby influencing the compound's pharmacological effects.

One of the most promising areas of research involving N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide is its potential as an intermediate in the synthesis of novel therapeutic agents. The compound's structural features make it an excellent scaffold for designing molecules that can inhibit or activate specific biological processes. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy.

The dimethylamino)sulfonyl group is particularly noteworthy for its ability to enhance the binding affinity of drug candidates to their target proteins. This property is crucial for developing drugs that can effectively reach their intended biological targets at therapeutic concentrations. Furthermore, the propenamide moiety contributes to the compound's stability and bioavailability, making it a favorable candidate for further development.

In addition to its potential in oncology, N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide has shown promise in other therapeutic areas. Research indicates that this compound may have applications in neurology, where it could potentially modulate neurotransmitter activity. The ability of piperazine derivatives to interact with neurotransmitter receptors makes them valuable candidates for treating neurological disorders such as depression and anxiety.

The synthesis of N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the dimethylamino)sulfonyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve the desired molecular structure.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide is metabolized and excreted by the body is essential for optimizing its therapeutic efficacy. Studies have begun to explore the compound's interaction with cytochrome P450 enzymes, which are critical in drug metabolism.

Future research aims to expand the chemical diversity of N-[4-[[4-[(Dimethylamino)sulfonyl]-1-piperazinyl]carbonyl]phenyl]-2-propenamide by incorporating additional functional groups or exploring different synthetic pathways. By doing so, scientists hope to uncover new pharmacological activities and improve upon existing ones. The compound's versatility makes it a valuable tool for drug discovery and development.

The impact of N-[4-[[4-[(Dimethylamino)sulfonyl)-1-piperazinyl)carbonyl)phenyl)-2-propenamide on pharmaceutical research is significant and multifaceted. Its unique structural features offer a rich foundation for designing molecules with tailored biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics.